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Compound of Interest

Compound Name: D-Glucose-13C,d-1

Cat. No.: B15571564

This technical guide provides an in-depth overview of isotopically labeled D-Glucose, focusing
on D-Glucose-1-13C,1-d and D-Glucose-13Ce,d7, for researchers, scientists, and professionals in
drug development. This document details the chemical properties, supplier information, and,
most critically, the application of these tracers in metabolic flux analysis and other experimental
contexts.

Introduction to Isotopically Labeled D-Glucose

Stable isotope-labeled glucose molecules are invaluable tools for tracing metabolic pathways in
vitro and in vivo.[1] By replacing naturally abundant 12C and *H atoms with their heavier, non-
radioactive isotopes, 3C and 2H (deuterium, D), researchers can track the journey of glucose-
derived carbons and hydrogens through various metabolic networks. This technique, known as
stable isotope tracing or metabolic flux analysis (MFA), provides quantitative insights into the
rates of metabolic reactions, or fluxes, within biological systems.[2][3] These studies are crucial
for understanding the metabolic reprogramming that occurs in various diseases, including
cancer, diabetes, and neurodegenerative disorders, and for the development of targeted
therapeutics.[1][4]

This guide will focus on two specific isotopologues: D-Glucose-1-3C,1-d, which is labeled at a
single carbon and hydrogen position, and the more heavily labeled D-Glucose-3Cs,d7. The
choice of isotopologue is critical as different labeling patterns provide distinct information about
metabolic pathway activity.[5]
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Chemical and Supplier Information

The following tables summarize the key chemical properties and supplier information for D-

Glucose-1-13C,1-d and D-Glucose-13Cs,d>.

Table 1. Chemical Properties of D-Glucose Isotopologues

Property D-Glucose-1-*C,1-d D-Glucose-*:Cs,d7
CAS Number 201136-45-0[4] 201417-01-8[6]
Empirical Formula 13CCsDH1106[4] 13CeHsD706[6]
Molecular Weight 182.15 g/mol [4] 193.15 g/mol [6]
Appearance Solid powder Solid powder

Room temperature, away from
Storage ) ]
light and moisture[7]

2-8°C Refrigerator or room

temperature[7][8]

Table 2: Supplier Information for D-Glucose Isotopologues
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Purity/Labeling

Supplier Product Name CAS Number L
Efficiency
=98 atom % D, 299
Sigma-Aldrich D-Glucose-1-13C,1-d 201136-45-0 atom % 13C, 299%
(CP)I4]
] ] D-Glucose- 99 atom % 13C, 97
Sigma-Aldrich 201417-01-8
13Cs,1,2,3,4,5,6,6-d7 atom % D[6]
) D-Glucose (U-13Cs, )
Cambridge Isotope 98% Chemical
, 99%; 1,2,3,4,5,6,6-D7, 201417-01-8 ,
Laboratories, Inc. Purity[7]
97-98%)
MedChemExpress D-Glucose-13C,d-1 - -
MedChemExpress D-Glucose-13Cs,d7 201417-01-8 98%[1]
Pharmaffiliates D-Glucose-13Ce,d7 201417-01-8 -
Santa Cruz D-[1-13C;1-
, 201136-45-0 -
Biotechnology, Inc. 2H]GLUCOSE

Experimental Protocols and Applications

Isotopically labeled glucose is a cornerstone of metabolic research, enabling the detailed

investigation of central carbon metabolism.[9] The general workflow for a stable isotope tracing

experiment involves culturing cells or introducing the labeled tracer into an in vivo model,

followed by quenching of metabolism, extraction of metabolites, and analysis by mass

spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy.[9][10]

Metabolic Flux Analysis (MFA)

MFA is a quantitative technique used to determine the rates of metabolic reactions.[2] By

measuring the incorporation of stable isotopes from a tracer like 3C-glucose into downstream

metabolites, researchers can infer the fluxes through various pathways.[8]

A generalized experimental workflow for 3C-glucose metabolic tracing studies is as follows:

© 2025 BenchChem. All rights reserved.

3/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC12125467/
https://bio-protocol.org/en/bpdetail?id=1650&type=0
https://www.creative-proteomics.com/casedown-51-glycolysis-pathway-metabolism-assay.htm
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_D_Glucose_d2_as_a_Tracer_in_Drug_Development_Studies.pdf
https://www.benchchem.com/pdf/A_Researcher_s_Guide_to_Metabolic_Tracers_13C_Glucose_vs_D_Mannitol_d1.pdf
https://www.benchchem.com/pdf/A_Researcher_s_Guide_to_Metabolic_Tracers_13C_Glucose_vs_D_Mannitol_d1.pdf
https://escholarship.org/content/qt70d4607f/qt70d4607f_noSplash_708f741777553705f019c5a48f47a290.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7694648/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6034115/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Cell Culture and Labeling: Cells are cultured in a medium where the standard glucose is
replaced with the isotopically labeled glucose. The duration of labeling is critical and depends
on the pathways of interest; for example, steady-state labeling in glycolysis is typically
achieved in about 10 minutes, while the TCA cycle may take around 2 hours.[8]

o Metabolite Extraction: After the labeling period, metabolism is rapidly quenched, often using
a cold solvent like methanol or by freeze-clamping tissue samples.[10] Metabolites are then
extracted from the cells or tissues.

e Mass Spectrometry Analysis: The extracted metabolites are analyzed by gas
chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry
(LC-MS) to determine the mass isotopomer distributions (MIDs) of each metabolite. The MID
represents the relative abundance of each isotopologue of a given metabolite.

o Data Analysis and Flux Calculation: The measured MIDs and extracellular flux rates (e.g.,
glucose uptake and lactate secretion) are used in computational models to estimate the
intracellular metabolic fluxes.[11]

Applications in Drug Development and Disease
Research

Stable isotope tracing with labeled glucose is widely used to:

« |dentify Metabolic Vulnerabilities in Cancer: Cancer cells often exhibit altered glucose
metabolism, such as the Warburg effect, where they show a high rate of glycolysis even in
the presence of oxygen.[1][4] Labeled glucose can be used to assess the engagement of
drugs targeting these metabolic pathways and to understand mechanisms of drug
resistance.[1]

e Study Neurological and Metabolic Diseases: The brain is highly dependent on glucose for
energy.[12] Labeled glucose can be used to study brain glucose metabolism in
neurodegenerative diseases. In metabolic diseases like diabetes, these tracers are essential
for quantifying rates of endogenous glucose production.[1]

o Elucidate Drug Mechanisms of Action: By observing how a drug alters the metabolic fate of
labeled glucose, researchers can gain insights into its mechanism of action.[4]
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Visualization of Metabolic Pathways

The following diagrams, generated using Graphviz (DOT language), illustrate the flow of
isotopic labels from D-Glucose through key metabolic pathways.
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Caption: Tracing of 13C from D-Glucose-1-13C through Glycolysis.
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Caption: Fate of $3C labels from D-Glucose-1,2-3Cz in the Pentose Phosphate Pathway.

Conclusion
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Isotopically labeled D-Glucose, particularly D-Glucose-1-3C,1-d and D-Glucose-3Ce,d7, are
powerful and indispensable tools in modern metabolic research and drug development.[4] The
ability to trace the metabolic fate of glucose provides unparalleled insights into the complex
metabolic networks that underpin cellular function in both health and disease. By carefully
selecting the isotopic tracer and employing robust experimental and analytical methodologies,
researchers can quantitatively assess metabolic fluxes, identify novel drug targets, and
elucidate the mechanisms of action of therapeutic agents. This guide provides a foundational
understanding for the application of these critical research tools.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to D-Glucose Isotopologues for
Metabolic Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15571564#d-glucose-13c-d-1-cas-number-and-
supplier-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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